Cas no 1003560-57-3 (5-butyl-1,2-oxazole-4-carboxylic acid)
1003560-57-3 structure
Product Name:5-butyl-1,2-oxazole-4-carboxylic acid
CAS No:1003560-57-3
MF:C8H11NO3
MW:169.177842378616
CID:2124875
PubChem ID:59170067
Update Time:2025-08-05
5-butyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-butylisoxazole-4-carboxylic acid
- SQOOISSDLXQNRN-UHFFFAOYSA-N
- 5-butyl-1,2-oxazole-4-carboxylic acid
-
- Inchi： 1S/C8H11NO3/c1-2-3-4-7-6(8(10)11)5-9-12-7/h5H,2-4H2,1H3,(H,10,11)
- InChI Key： SQOOISSDLXQNRN-UHFFFAOYSA-N
- SMILES： O1C(=C(C(=O)O)C=N1)CCCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 160
- Topological Polar Surface Area: 63.3
5-butyl-1,2-oxazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1846591-0.05g |
5-butyl-1,2-oxazole-4-carboxylic acid |
1003560-57-3 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1846591-0.1g |
5-butyl-1,2-oxazole-4-carboxylic acid |
1003560-57-3 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1846591-0.25g |
5-butyl-1,2-oxazole-4-carboxylic acid |
1003560-57-3 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1846591-0.5g |
5-butyl-1,2-oxazole-4-carboxylic acid |
1003560-57-3 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1846591-1.0g |
5-butyl-1,2-oxazole-4-carboxylic acid |
1003560-57-3 | 1g |
$986.0 | 2023-06-02 | ||
| Enamine | EN300-1846591-2.5g |
5-butyl-1,2-oxazole-4-carboxylic acid |
1003560-57-3 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1846591-5.0g |
5-butyl-1,2-oxazole-4-carboxylic acid |
1003560-57-3 | 5g |
$2858.0 | 2023-06-02 | ||
| Enamine | EN300-1846591-10.0g |
5-butyl-1,2-oxazole-4-carboxylic acid |
1003560-57-3 | 10g |
$4236.0 | 2023-06-02 | ||
| Enamine | EN300-1846591-1g |
5-butyl-1,2-oxazole-4-carboxylic acid |
1003560-57-3 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-1846591-5g |
5-butyl-1,2-oxazole-4-carboxylic acid |
1003560-57-3 | 5g |
$2858.0 | 2023-09-19 |
5-butyl-1,2-oxazole-4-carboxylic acid Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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